Cas no 62549-46-6 (Thiourea, N-dodecyl-N'-sec-hexyl-)
62549-46-6 structure
Product Name:Thiourea, N-dodecyl-N'-sec-hexyl-
CAS No:62549-46-6
MF:C19H40N2S
MW:328.599304199219
CID:440669
PubChem ID:20322743
Update Time:2025-04-19
Thiourea, N-dodecyl-N'-sec-hexyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, N-dodecyl-N'-sec-hexyl-
- 1-dodecyl-3-hexan-2-ylthiourea
- DTXSID30605269
- SCHEMBL11596688
- 62549-46-6
- N-Dodecyl-N'-hexan-2-ylthiourea
-
- Inchi: 1S/C19H40N2S/c1-4-6-8-9-10-11-12-13-14-15-17-20-19(22)21-18(3)16-7-5-2/h18H,4-17H2,1-3H3,(H2,20,21,22)
- InChI Key: BSJGUBXQPYEYAE-UHFFFAOYSA-N
- SMILES: S=C(NCCCCCCCCCCCC)NC(C)CCCC
Computed Properties
- Exact Mass: 328.2915
- Monoisotopic Mass: 328.29122046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 15
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- PSA: 24.06
Thiourea, N-dodecyl-N'-sec-hexyl- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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